3,4-difluoro-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C20H12F2N2O3/c21-14-7-5-11(9-15(14)22)19(25)23-12-6-8-17-13(10-12)20(26)24-16-3-1-2-4-18(16)27-17/h1-10H,(H,23,25)(H,24,26)
• InChI Key: UXAPRMIMQPCPHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C20H12F2N2O3
• Molecular Weight: 366.3 g/mol

Description

Molecular Structure Analysis

The molecular formula of the compound is C21H14F2N2O3. It has an average mass of 380.344 Da and a monoisotopic mass of 380.097260 Da.

Scientific Research Applications

Environmental Science

Research could explore the environmental stability and degradation pathways of this compound, contributing to the understanding of how similar compounds behave and break down in natural ecosystems.

This analysis is based on the structural features and known scientific applications of similar compounds. Further experimental research would be necessary to confirm these potential applications.

Mechanism of Action

Target of Action

The primary target of this compound is the Dopamine D2 receptor . Dopamine D2 receptors are a class of G-protein coupled receptors that are prominent in the vertebrate central nervous system (CNS). These receptors are of significant clinical interest, as they are the target of many antipsychotic drugs.

Mode of Action

This compound acts as a selective inhibitor of the Dopamine D2 receptor . By binding to these receptors, it prevents dopamine, a neurotransmitter, from attaching to the receptor and exerting its normal effects. This inhibition can alter the biochemical pathways that are downstream of the Dopamine D2 receptor.